Cas no 166520-35-0 (4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone)
4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone Chemical and Physical Properties
Names and Identifiers
-
- 4-HYDROXY-1-METHYL-3-(5-OXO-2,5-DIHYDRO-1H-PYRAZOL-3-YL)-2(1H)-QUINOLINONE
- 4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone
-
- MDL: MFCD05256394
- Inchi: 1S/C13H11N3O3/c1-16-9-5-3-2-4-7(9)12(18)11(13(16)19)8-6-10(17)15-14-8/h2-6,18H,1H3,(H2,14,15,17)
- InChI Key: OXNOCQWZGSPNSB-UHFFFAOYSA-N
- SMILES: N1(C)C2=C(C=CC=C2)C(O)=C(C2=CC(=O)NN2)C1=O
4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H163065-25mg |
4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone |
166520-35-0 | 25mg |
$ 230.00 | 2022-06-04 | ||
| TRC | H163065-50mg |
4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone |
166520-35-0 | 50mg |
$ 380.00 | 2022-06-04 | ||
| Matrix Scientific | 167228-500mg |
4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone |
166520-35-0 | 500mg |
$918.00 | 2023-09-11 | ||
| Matrix Scientific | 167228-1g |
4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone |
166520-35-0 | 1g |
$1836.00 | 2023-09-11 | ||
| Matrix Scientific | 167228-5g |
4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone |
166520-35-0 | 5g |
$7343.00 | 2023-09-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614978-1mg |
4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)quinolin-2(1H)-one |
166520-35-0 | 98% | 1mg |
¥499 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614978-5mg |
4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)quinolin-2(1H)-one |
166520-35-0 | 98% | 5mg |
¥617 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614978-10mg |
4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)quinolin-2(1H)-one |
166520-35-0 | 98% | 10mg |
¥924 | 2023-04-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1614978-50mg |
4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)quinolin-2(1H)-one |
166520-35-0 | 98% | 50mg |
¥1192 | 2023-04-10 | |
| Key Organics Ltd | 8X-0951-1MG |
4-hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone |
166520-35-0 | >90% | 1mg |
£37.00 | 2023-09-08 |
4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone
Comprehensive Overview of 4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone (CAS No. 166520-35-0)
4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone, with the CAS number 166520-35-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS registry number, belongs to the quinolinone family, which is known for its diverse biological activities. Researchers and industry professionals frequently search for this compound due to its potential applications in drug development and its unique chemical properties.
The molecular structure of 4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone features a quinolinone core substituted with a hydroxy group at the 4-position and a methyl group at the 1-position. The 3-position is further modified with a 5-oxo-2,5-dihydro-1H-pyrazol-3-yl moiety, which contributes to its distinctive reactivity and interaction with biological targets. This structural complexity makes it a subject of interest in medicinal chemistry and pharmacology, particularly in the design of novel therapeutic agents.
In recent years, the demand for CAS 166520-35-0 has increased due to its potential role in addressing contemporary health challenges. For instance, its structural analogs have been explored for their anti-inflammatory and antioxidant properties, aligning with the growing focus on chronic disease management and aging-related conditions. Additionally, the compound's relevance in cancer research has been highlighted in scientific literature, as quinolinone derivatives are being investigated for their ability to modulate cellular pathways involved in tumor progression.
From a synthetic perspective, 4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone is often synthesized through multi-step organic reactions, including condensation and cyclization processes. The purity and yield of this compound are critical for its application in high-throughput screening and drug discovery programs. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its chemical identity.
The compound's stability and solubility profiles are also key considerations for its use in formulation development. Researchers frequently inquire about its physicochemical properties, including logP (partition coefficient) and pKa, to predict its behavior in biological systems. These parameters are essential for optimizing its bioavailability and ensuring effective delivery to target tissues.
Beyond its pharmaceutical potential, CAS 166520-35-0 has found applications in material science and chemical biology. Its ability to interact with metal ions and other small molecules makes it a candidate for developing sensors and catalysts. This versatility underscores the compound's value across multiple scientific disciplines.
As the scientific community continues to explore the capabilities of 4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone, its safety profile and toxicological data remain areas of active investigation. Regulatory compliance and environmental impact assessments are integral to its sustainable use in research and industrial applications.
In summary, 4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone (CAS No. 166520-35-0) represents a promising compound with broad applicability in drug development, chemical research, and material innovation. Its unique structure and functional groups make it a valuable tool for addressing some of the most pressing challenges in modern science.
166520-35-0 (4-Hydroxy-1-methyl-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-2(1H)-quinolinone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)